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Compound of Interest

Compound Name: Cyclopropyl-1 Methyl-Ketone-d4

Cat. No.: B1477914

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
responsibility. This guide provides detailed procedures for the safe disposal of Cyclopropyl-1-
methyl-ketone-d4, a deuterated analog of Cyclopropyl methyl ketone. Adherence to these
protocols is crucial due to the compound's flammable and irritant nature.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to recognize the inherent hazards
associated with Cyclopropyl-1-methyl-ketone-d4. Always handle this substance within a
chemical fume hood while wearing appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a lab coat.[1] The compound is a highly
flammable liquid and vapor and can cause skin and serious eye irritation.[1] Keep the material
away from heat, sparks, open flames, and hot surfaces.[1] All handling equipment should be
properly grounded to prevent static discharge.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for Cyclopropyl-1-methyl-
ketone-d4 and its non-deuterated analog, Cyclopropyl methyl ketone.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1477914?utm_src=pdf-interest
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5075_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5075_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5075_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1477914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value

Cyclopropyl-2,2,3,3-d4 Methyl Ketone

CAS Number 350818-63-2[1]
Molecular Formula CsHaD4O[1]
Molecular Weight 88.15 g/mol
Appearance Colorless liquid[1]
Boiling Point 114 °C (237 °F)[1]
Melting Point -68 °C (-90 °F)[1]
Flash Point 21 °C (70 °F)[1]
Density 0.849 g/cm?3[1]

Cyclopropyl methyl ketone (for reference)

CAS Number 765-43-5[2][3]
Molecular Formula CsHsO[2][3]
Molecular Weight 84.12 g/mol [3]

Standard Disposal Procedure

The universally recommended and safest method for the disposal of Cyclopropyl-1-methyl-
ketone-d4 is through a licensed professional waste disposal service.[1] This ensures
compliance with all local, state, and federal regulations.

Step-by-Step Standard Disposal Workflow:
e Waste Collection:

o Collect waste Cyclopropyl-1-methyl-ketone-d4 in a designated, chemically compatible, and
properly labeled waste container.

o The container must be sealed tightly to prevent the escape of vapors.
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e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
("Cyclopropyl-1-methyl-ketone-d4"), and the associated hazards (e.g., "Flammable Liquid,"
“Irritant™).

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area designated for
hazardous waste storage.

o Ensure the storage area is away from sources of ignition and incompatible materials such
as strong oxidizing agents, strong reducing agents, and strong bases.[3][4]

o Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[1][2][4][5]
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Standard Disposal Workflow for Cyclopropyl-1-methyl-ketone-d4.

In-Lab Treatment Protocol (for Experienced
Personnel Only)

For small quantities, experienced laboratory personnel may consider in-lab treatment to convert

the ketone into a less hazardous substance before collection as aqueous hazardous waste.
This procedure should be performed with extreme caution under a chemical fume hood and
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with all appropriate PPE. Always test this procedure on a very small scale (e.g., 1-2 mL) before
treating larger quantities.

Principle: Oxidation of the ketone using a solution of sodium hypochlorite (bleach) under basic
conditions.

Materials:

Waste Cyclopropyl-1-methyl-ketone-d4

e Sodium hypochlorite solution (household bleach, ~5-6%)
e 1 M Sodium hydroxide solution

o Water

* Ice bath

e Large beaker

e Stir plate and stir bar

e pH paper or pH meter

e Potassium iodide-starch paper

e Sodium bisulfite solution (for quenching)
 Dilute hydrochloric acid (for neutralization)
Experimental Protocol:

e Preparation: Place the large beaker on a stir plate within a chemical fume hood and add a
stir bar. Cool the beaker in an ice bath.

 Dilution and Basification: For every 1 volume of waste, add 5 volumes of water to the beaker.
While stirring, slowly add 1 M sodium hydroxide solution until the pH is between 10 and 12.
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Oxidation: Slowly and dropwise, add the sodium hypochlorite solution to the stirring, cooled
mixture. A general guideline is to use approximately 10-15 mL of bleach for every 1 mL of
ketone.[3]

Reaction and Monitoring: Monitor the temperature of the reaction mixture closely. If the
temperature rises significantly, slow down or stop the addition of the hypochlorite solution.
After the addition is complete, allow the mixture to stir at room temperature for at least 2
hours.

Quenching Excess Oxidant: Test for the presence of excess hypochlorite using potassium
iodide-starch paper (a blue-black color indicates excess oxidant). If present, quench by
adding a small amount of sodium bisulfite solution dropwise until the test paper no longer
turns blue-black.[3]

Final Disposal: Neutralize the resulting solution to a pH between 6 and 8 by slowly adding a
suitable acid (e.g., dilute hydrochloric acid). This final agueous solution should be collected
as hazardous aqueous waste and disposed of through your institution's EHS office.[3]
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In-Lab Treatment Workflow for Cyclopropyl-1-methyl-ketone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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